Cas no 14799-06-5 (2-Thiophenemethanol,tetrahydro-a,a-diphenyl-, 1,1-dioxide)

14799-06-5 structure
Product name:2-Thiophenemethanol,tetrahydro-a,a-diphenyl-, 1,1-dioxide
2-Thiophenemethanol,tetrahydro-a,a-diphenyl-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenemethanol,tetrahydro-a,a-diphenyl-, 1,1-dioxide
- (1,1-dioxothiolan-2-yl)-diphenylmethanol
- (1,1-dioxidotetrahydrothiophen-2-yl)(diphenyl)methanol
- 1,1-Diphenyl-< 1,1-dioxy-2-thiolanyl> -methanol
- 2-(hydroxydiphenylmethyl)-1
- AC1L5Y70
- AC1Q6Z49
- AC1Q773O
- AR-1A0285
- CTK4C5650
- KST-1A1532
- NSC137588
- 14799-06-5
- ALPHA,ALPHA-DIPHENYL-2-SULFOLANEMETHANOL
- AKOS024324455
- NSC-137588
- DTXSID70300569
-
- Inchi: InChI=1S/C17H18O3S/c18-17(14-8-3-1-4-9-14,15-10-5-2-6-11-15)16-12-7-13-21(16,19)20/h1-6,8-11,16,18H,7,12-13H2
- InChI Key: QPAKBUVGLPWWGD-UHFFFAOYSA-N
- SMILES: C1C=CC(C(C2CCCS2(=O)=O)(O)C2C=CC=CC=2)=CC=1
Computed Properties
- Exact Mass: 302.09774
- Monoisotopic Mass: 302.098
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.8Ų
- XLogP3: 3
Experimental Properties
- Density: 1.286
- Boiling Point: 538.1°Cat760mmHg
- Flash Point: 279.2°C
- Refractive Index: 1.623
- PSA: 54.37
- LogP: 3.58050
2-Thiophenemethanol,tetrahydro-a,a-diphenyl-, 1,1-dioxide Related Literature
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Per Eklund,Sit Kerdsongpanya J. Mater. Chem. C, 2016,4, 3905-3914
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Jie Wu,Jia-Hui Li,Yang-Xin Yu Phys. Chem. Chem. Phys., 2020,22, 7633-7642
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William Barrett,Somaye Nasr,Jing Shen,Yongfeng Hu,Robert E. Hayes,Robert W. J. Scott,Natalia Semagina Catal. Sci. Technol., 2020,10, 4229-4236
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Xia Zhao,Bucheng Li,Jinfei Wei New J. Chem., 2021,45, 10409-10417
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5. Transition-metal catalyzed valorization of lignin: the key to a sustainable carbon-neutral futureMarkus D. Kärkäs,Bryan S. Matsuura,Timothy M. Monos,Gabriel Magallanes,Corey R. J. Stephenson Org. Biomol. Chem., 2016,14, 1853-1914
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